Cas no 14153-85-6 (Carbamimidothioic acid,N,N'-bis(phenylmethyl)-, ethyl ester, monohydrobromide (9CI))

• Product Name: Carbamimidothioic acid,N,N'-bis(phenylmethyl)-, ethyl ester, monohydrobromide (9CI)
• CAS No: 14153-85-6
• MF: C₁₇H₂₁BrN₂S
• MW: 365.331042051315
• CID: 195484
• PubChem ID: 203314
• Update Time: 2025-04-19

Carbamimidothioic acid,N,N'-bis(phenylmethyl)-, ethyl ester, monohydrobromide (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic acid,N,N'-bis(phenylmethyl)-, ethyl ester, monohydrobromide (9CI)
• ethyl N,N'-dibenzylcarbamimidothioate,hydrobromide
• DTXSID70161753
• 14153-85-6
• Pseudourea, 1,3-dibenzyl-2-ethyl-2-thio-, hydrobromide
• 1,3-Dibenzyl-2-ethyl-2-thiopseudourea hydrobromide

• Inchi： 1S/C17H20N2S.BrH/c1-2-20-17(18-13-15-9-5-3-6-10-15)19-14-16-11-7-4-8-12-16;/h3-12H,2,13-14H2,1H3,(H,18,19);1H
• InChI Key： AUFXXWWUVMQKFF-UHFFFAOYSA-N
• SMILES： Br.S(CC)/C(=N\CC1C=CC=CC=1)/NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 364.06103
• Monoisotopic Mass: 364.060882
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 279
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7

Experimental Properties

• Boiling Point: 425.2°Cat760mmHg
• Flash Point: 211°C
• PSA: 24.39